[4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone

• IUPAC Name: [4-(2-ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone
• InChI: InChI=1S/C18H26N2O3/c1-2-23-16-8-4-3-7-15(16)19-11-13-20(14-12-19)17(21)18(22)9-5-6-10-18/h3-4,7-8,22H,2,5-6,9-14H2,1H3
• InChI Key: FETLWIOIOMKTNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3(CCCC3)O
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

[4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a cyclic amide derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone is not fully understood. However, it is believed to exert its effects through the modulation of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has been shown to enhance the release of these neurotransmitters and inhibit their reuptake, resulting in an overall increase in their concentrations in the brain.
Biochemical and Physiological Effects:
[4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone has been shown to exhibit a wide range of biochemical and physiological effects. It has been demonstrated to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, it has been shown to have anticonvulsant and antidepressant effects in various preclinical models. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone is its versatility in various fields of research. It has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. Additionally, it has been shown to exhibit a wide range of biological activities, making it a valuable tool for investigating various physiological and pathological processes.
However, [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone also has some limitations for lab experiments. One of the main limitations is its potential toxicity, which can vary depending on the dose and route of administration. Therefore, careful consideration must be given to the safety and ethical implications of using this compound in research.

Future Directions

There are several future directions for the research of [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone. One potential direction is the investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other neurotransmitters and receptors. Furthermore, the development of new synthetic methods and analogs of [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of [4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone involves the reaction of cyclopentanone with piperazine and 2-ethoxybenzoyl chloride in the presence of a base catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. The purity and yield of the product can be improved by optimizing the reaction conditions, such as temperature, solvent, and reactant ratios.

Scientific Research Applications

[4-(2-Ethoxyphenyl)piperazin-1-yl]-(1-hydroxycyclopentyl)methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a wide range of biological activities, such as analgesic, anti-inflammatory, anticonvulsant, and antidepressant effects. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy.